Cas no 2728232-68-4 (3-Chloro-2-methylisonicotinic acid hydrochloride)

• Product Name: 3-Chloro-2-methylisonicotinic acid hydrochloride
• CAS No: 2728232-68-4
• MF: C₇H₇Cl₂NO₂
• MW: 208.041980028152
• CID: 6465956
• PubChem ID: 165589212
• Update Time: 2025-08-26

3-Chloro-2-methylisonicotinic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37008698
• Z5280750890
• 2728232-68-4
• 3-Chloro-2-methylisonicotinic acid hydrochloride
• 3-chloro-2-methylpyridine-4-carboxylic acid hydrochloride

• Inchi： 1S/C7H6ClNO2.ClH/c1-4-6(8)5(7(10)11)2-3-9-4;/h2-3H,1H3,(H,10,11);1H
• InChI Key： CLEZFSHMWVEDHM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1C.Cl

Computed Properties

• Exact Mass: 206.9853839g/mol
• Monoisotopic Mass: 206.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-Chloro-2-methylisonicotinic acid hydrochloride

Introduction to 3-Chloro-2-methylisonicotinic acid hydrochloride (CAS No. 2728232-68-4)

3-Chloro-2-methylisonicotinic acid hydrochloride (CAS No. 2728232-68-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 3-Chloro-2-methylisonicotinic acid hydrochloride is characterized by a pyridine ring substituted with a chlorine atom at the 3-position and a methyl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

The synthesis of 3-Chloro-2-methylisonicotinic acid hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloro-2-methylpyridine with an appropriate carboxylic acid derivative, followed by hydrolysis to form the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis, which have significantly improved the yield and purity of the compound.

In terms of biological activity, 3-Chloro-2-methylisonicotinic acid hydrochloride has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the treatment of inflammatory diseases. Additionally, studies have explored its anti-cancer properties, particularly in inhibiting the growth of certain types of cancer cells. These findings highlight the compound's versatility and potential for further development into therapeutic agents.

The pharmacological profile of 3-Chloro-2-methylisonicotinic acid hydrochloride has been extensively studied to understand its mechanism of action and safety profile. Preclinical data indicate that it exhibits good oral bioavailability and favorable pharmacokinetic properties, which are crucial for its potential use as an oral medication. Toxicity studies have also been conducted to assess its safety in animal models, with results suggesting that it is well-tolerated at therapeutic doses.

Recent research has also focused on optimizing the delivery systems for 3-Chloro-2-methylisonicotinic acid hydrochloride. Nanotechnology-based approaches, such as liposomal formulations and polymeric nanoparticles, have shown promise in enhancing the solubility and bioavailability of the compound. These delivery systems can potentially improve its therapeutic efficacy while reducing side effects.

In conclusion, 3-Chloro-2-methylisonicotinic acid hydrochloride (CAS No. 2728232-68-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacological properties, makes it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.